Cas no 150971-45-2 ((R)-(+)-2,2''-Bis(di-i-propylphosphino)-6,6''-dimethoxy-1,1''-biphenyl,min.97%)

• Product Name: (R)-(+)-2,2''-Bis(di-i-propylphosphino)-6,6''-dimethoxy-1,1''-biphenyl,min.97%
• CAS No: 150971-45-2
• MF: C₂₆H₄₀O₂P₂
• MW: 446.542129516602
• MDL: MFCD09753011
• CID: 872730
• Update Time: 2025-07-27

(R)-(+)-2,2''-Bis(di-i-propylphosphino)-6,6''-dimethoxy-1,1''-biphenyl,min.97% Chemical and Physical Properties

Names and Identifiers

• (R)-(+)-2,2'-Bis(di-i-propylphosphino)-6,6'-dimethoxy-1,1'-biphenyl
• (6,6'-Dimethoxy-2,2'-biphenyldiyl)bis(diisopropylphosphine)
• (R)-(6,6'-dimethoxybiphenyl-2,2'-diyl)bis(diisopropylphosphine)
• [phenyl-2H5]phenylethyl alcohol
• 2-< 2H5> Phenylaethanol
• 2-pentadeuteriophenyl-ethanol
• 2-Phenethanol-d5
• 2-Phenyl-1-ethanol-d5
• 2-Phenylethanol-d5
• A-Phenethanol-d5
• A-Phenethyl Alcohol-d5
• A-Phenethylol-d5
• A-Phenylethanol-d5
• Benzeneethanol-d5
• Phenethyl Alcohol-d5
• phenylethanol-d5
• Phenylethyl Alcohol-d5
• ring-deuterated phenyl ethanol
• R-i-Pr-MeO-Biphep
• SL-A116-1
• (R)-iPr-MeOBIPHEP
• (R)-(6,6μ-Dimethoxybiphenyl-2,2μ-diyl)bis(diisopropylphosphine)
• (R)-(+)-2,2'-Bis(di-isopropylphosphino)-6,6'-dimethoxy-1,1'-biphenyl
• (R)-iPr-MeOBIPHEP, SL-A116-1, (R)-2,2μ-Bis(diisopropylphosphino)-6,6μ-dimethoxy-1,1μ-biphenyl
• (R)-(+)-2,2'-Bis(di-i-propylphosphino)-6,6'- dimethoxy-1,1'-biphenyl
• (R)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(diisopropylphosphine) >=97%
• (R)-(+)-2,2'-Bis(di-i-propylphosphino)-6,6'-dimethoxy-1,1'-biphenyl,min.97%
• (R)-(+)-2,2''-BIS(DI-I-PROPYLPHOSPHINO)-6,6''-DIMETHOXY-1,1''-BIPHENYL, MIN. 97%
• (R)-(+)-2,2''-Bis(di-i-propylphosphino)-6,6''-dimethoxy-1,1''-biphenyl,min.97%

• MDL： MFCD09753011
• Inchi： 1S/C26H40O2P2/c1-17(2)29(18(3)4)23-15-11-13-21(27-9)25(23)26-22(28-10)14-12-16-24(26)30(19(5)6)20(7)8/h11-20H,1-10H3
• InChI Key： HLLUWVKDDQIKNF-UHFFFAOYSA-N
• SMILES： P(C1C=CC=C(C=1C1C(=CC=CC=1P(C(C)C)C(C)C)OC)OC)(C(C)C)C(C)C

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8

Experimental Properties

• Color/Form: Not available
• Solubility: Not available